Cas no 90947-08-3 (7-Quinolinecarbonitrile, 8-hydroxy-)

• Product Name: 7-Quinolinecarbonitrile, 8-hydroxy-
• CAS No: 90947-08-3
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 4822575
• Update Time: 2025-11-01

7-Quinolinecarbonitrile, 8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinecarbonitrile, 8-hydroxy-
• 7-Cyano-8-hydroxyquinoline

• Inchi： 1S/C10H6N2O/c11-6-8-4-3-7-2-1-5-12-9(7)10(8)13/h1-5,13H
• InChI Key： OKQNNAYOYGZMKR-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC2=CC=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.1
• Topological Polar Surface Area: 56.9

Additional information on 7-Quinolinecarbonitrile, 8-hydroxy-

7-Quinolinecarbonitrile, 8-hydroxy- (CAS No. 90947-08-3): A Versatile Chemical Compound with Emerging Applications

7-Quinolinecarbonitrile, 8-hydroxy- (CAS No. 90947-08-3) is a specialized organic compound belonging to the quinoline family. This heterocyclic compound features a quinoline backbone with both hydroxy (-OH) and cyano (-CN) functional groups, making it a valuable intermediate in various chemical syntheses. The molecular formula C₁₀H₆N₂O and molecular weight of 170.17 g/mol give this compound unique physicochemical properties that researchers are increasingly exploring for diverse applications.

The growing interest in 8-hydroxy-7-quinolinecarbonitrile stems from its potential applications in pharmaceutical research, material science, and agrochemical development. Recent studies have highlighted its role as a key building block for developing novel drug candidates, particularly in antimicrobial and anticancer research. The compound's ability to form stable complexes with metal ions has also attracted attention in coordination chemistry and catalysis, aligning with current trends in green chemistry and sustainable synthesis methods.

From a chemical perspective, 7-Quinolinecarbonitrile, 8-hydroxy- exhibits interesting properties that make it valuable for research purposes. The compound typically appears as a light yellow to beige crystalline powder with moderate solubility in polar organic solvents. Its melting point ranges between 180-185°C, and it demonstrates good thermal stability under standard conditions. The presence of both electron-donating (hydroxy) and electron-withdrawing (cyano) groups creates unique electronic properties that researchers are exploring for various applications.

In pharmaceutical applications, 8-hydroxyquinoline derivatives have gained significant attention due to their broad biological activities. While 7-Quinolinecarbonitrile, 8-hydroxy- itself is primarily used as an intermediate, its structural features make it a promising scaffold for developing new therapeutic agents. Recent publications have explored its potential in creating compounds with antimicrobial, anti-inflammatory, and enzyme-inhibiting properties, addressing current healthcare challenges like antibiotic resistance and chronic inflammatory diseases.

The material science field has shown increasing interest in 7-Quinolinecarbonitrile, 8-hydroxy- derivatives for developing advanced functional materials. Researchers are investigating its use in creating organic semiconductors, luminescent materials, and molecular sensors. The compound's ability to coordinate with metal ions makes it particularly valuable for designing new materials with tailored optical and electronic properties, relevant to emerging technologies in organic electronics and photovoltaics.

From a synthetic chemistry standpoint, 7-Quinolinecarbonitrile, 8-hydroxy- serves as a versatile intermediate for various transformations. Chemists can modify either the hydroxy or cyano group, or both, to create diverse derivatives. Recent synthetic approaches have focused on developing more efficient and environmentally friendly methods for producing this compound and its derivatives, reflecting the chemical industry's shift toward green chemistry principles and atom economy.

The analytical characterization of 7-Quinolinecarbonitrile, 8-hydroxy- typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural identity, which is crucial for research applications. Quality control parameters for this compound generally specify a minimum purity of 97-98%, with strict limits on residual solvents and related substances.

Market trends indicate growing demand for specialized quinoline derivatives like 7-Quinolinecarbonitrile, 8-hydroxy-, particularly in the pharmaceutical and agrochemical sectors. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increased R&D investment and the need for novel compounds with specific biological activities. Suppliers typically offer this compound in research quantities (100mg to 25g) for laboratory use, with larger quantities available for industrial applications.

Safety considerations for handling 7-Quinolinecarbonitrile, 8-hydroxy- follow standard laboratory practices for organic compounds. While not classified as highly hazardous, researchers should use appropriate personal protective equipment, including gloves and eye protection, when working with this chemical. Proper storage conditions typically recommend keeping the compound in a cool, dry place, protected from light and moisture to maintain stability.

Future research directions for 7-Quinolinecarbonitrile, 8-hydroxy- are likely to focus on expanding its applications in medicinal chemistry and materials science. The compound's structural versatility makes it an attractive candidate for developing new drugs targeting emerging diseases and for creating advanced functional materials with applications in energy storage, sensing technologies, and optoelectronics. As synthetic methodologies continue to advance, we can expect to see more efficient and sustainable routes to this valuable intermediate and its derivatives.

For researchers interested in 8-hydroxy-7-quinolinecarbonitrile synthesis or its applications, current literature provides numerous examples of its use in organic transformations and material design. The compound's unique combination of functional groups offers multiple sites for chemical modification, enabling the creation of diverse molecular architectures with tailored properties. This flexibility ensures that 7-Quinolinecarbonitrile, 8-hydroxy- will remain an important tool in chemical research and development for years to come.